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Compound of Interest

Compound Name: D-Lyxose-13C-4

Cat. No.: B12395494 Get Quote

An In-depth Technical Guide to D-Lyxose-13C-4
Abstract

D-Lyxose-13C-4 is a stable isotope-labeled form of the rare pentose sugar, D-Lyxose. The

incorporation of a carbon-13 isotope at the fourth carbon position makes it a valuable tool for

researchers in various scientific disciplines, particularly in metabolic studies, drug development,

and clinical diagnostics. This technical guide provides a comprehensive overview of the

physical and chemical properties of D-Lyxose-13C-4, detailed experimental protocols for its

analysis, and its applications in scientific research.

Physical and Chemical Properties
The fundamental physical and chemical characteristics of D-Lyxose-13C-4 are crucial for its

application in experimental settings. These properties are summarized in the table below.
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Property Value Source

Molecular Formula ¹³CC₄H₁₀O₅ [1]

Molecular Weight 151.12 g/mol [1][2]

Appearance
White to slightly yellow

crystalline powder
[3]

Melting Point
108-112 °C (for unlabeled D-

Lyxose)
[4]

Solubility Soluble in water [4][5]

Optical Activity [α]25/D
+13.8° (c = 4 in H₂O) (for

unlabeled D-Lyxose)
[4]

LogP -2.3 [2]

Experimental Protocols
The analysis of D-Lyxose-13C-4 typically involves standard analytical techniques for

monosaccharides, with specific considerations for the isotopic label.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for confirming the structure and isotopic enrichment of D-
Lyxose-13C-4.

Methodology:

Sample Preparation: Dissolve 5-10 mg of D-Lyxose-13C-4 in 0.5 mL of deuterium oxide

(D₂O).

Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

¹H NMR: Acquire a proton NMR spectrum. The signals will be similar to unlabeled D-Lyxose,

but the coupling patterns of protons attached to or near the ¹³C-4 carbon will be altered due

to ¹H-¹³C coupling.
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¹³C NMR: Acquire a carbon-13 NMR spectrum. The signal corresponding to the C4 carbon

will be significantly enhanced due to isotopic enrichment.[6] The chemical shifts for the

pyranose forms of D-lyxose in D₂O are approximately: C1 (95.5, 95.9 ppm), C2 (71.5 ppm),

C3 (72.0, 74.2 ppm), C4 (69.0, 68.0 ppm), and C5 (64.6, 65.7 ppm).[6] The labeled C4 will

show a prominent peak.

Data Analysis: Analyze the spectra to confirm the position of the ¹³C label and determine the

isotopic purity.

Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and confirm the incorporation of

the carbon-13 isotope.

Methodology:

Sample Preparation: Prepare a dilute solution of D-Lyxose-13C-4 in a suitable solvent, such

as a mixture of acetonitrile and water.

Instrumentation: Use a high-resolution mass spectrometer, such as a time-of-flight (TOF) or

Orbitrap instrument, coupled with an appropriate ionization source (e.g., electrospray

ionization - ESI).

Analysis: Acquire the mass spectrum in either positive or negative ion mode. The

monoisotopic mass of D-Lyxose-13C-4 is expected to be 151.05617825 Da.[2] This will be

one mass unit higher than unlabeled D-Lyxose.

Data Analysis: Compare the observed mass-to-charge ratio (m/z) with the theoretical value

to confirm the identity and isotopic labeling of the compound.

Applications in Research and Drug Development
D-Lyxose and its isotopically labeled forms are significant in several areas of research.

Metabolic Studies: D-Lyxose-13C-4 is an excellent tracer for studying pentose metabolism.

[7] It can be used to investigate pathways such as the pentose phosphate pathway and to

understand how cells process rare sugars.[7][8]
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Drug Synthesis: D-Lyxose serves as a chiral precursor for the synthesis of various bioactive

molecules, including antiviral nucleoside analogs and anti-tumor agents.[9][10] The labeled

version can be used to track the fate of the sugar backbone during these synthetic

processes.

Glycobiology: As a component of some bacterial glycolipids, D-Lyxose is relevant in the

study of bacterial cell walls and host-pathogen interactions.[5]

Mandatory Visualizations
Experimental Workflow
The following diagram illustrates a typical experimental workflow for the analysis of D-Lyxose-
13C-4.
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Workflow for D-Lyxose-13C-4 analysis.

Metabolic Pathway
D-Lyxose can be metabolized through the pentose phosphate pathway after isomerization to D-

xylulose.[7] The following diagram outlines this metabolic conversion.
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Metabolism of D-Lyxose via the Pentose Phosphate Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. D -Xylose-1-13C 13C 99atom 70849-21-7 [sigmaaldrich.com]

2. D-Lyxose-13C-4 | C5H10O5 | CID 131873417 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. D-LYXOSE | 1114-34-7 [chemicalbook.com]

4. 1114-34-7 CAS MSDS (D-LYXOSE) Melting Point Boiling Point Density CAS Chemical
Properties [chemicalbook.com]

5. Lyxose - Wikipedia [en.wikipedia.org]

6. omicronbio.com [omicronbio.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b12395494?utm_src=pdf-body-img
https://www.benchchem.com/product/b12395494?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/US/en/product/aldrich/331104
https://pubchem.ncbi.nlm.nih.gov/compound/D-Lyxose-13C-4
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1326840.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB1326840.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB1326840.aspx
https://en.wikipedia.org/wiki/Lyxose
https://www.omicronbio.com/Pdf/D-lyxosenmr.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12395494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. researchgate.net [researchgate.net]

8. Metabolomic and 13C-Metabolic Flux Analysis of a Xylose-Consuming Saccharomyces
cerevisiae Strain Expressing Xylose Isomerase - PMC [pmc.ncbi.nlm.nih.gov]

9. medchemexpress.com [medchemexpress.com]

10. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [physical and chemical properties of D-Lyxose-13C-4].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12395494#physical-and-chemical-properties-of-d-
lyxose-13c-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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